3-Nitrophenoxyacetic acid methyl ester

• CAS RN: 81720-19-6
• Molecular Formula: C9H9NO5
• Molecular Weight: 211.17 g/mol
• IUPAC Name: methyl 2-(3-nitrophenoxy)acetate
• InChI: InChI=1S/C9H9NO5/c1-14-9(11)6-15-8-4-2-3-7(5-8)10(12)13/h2-5H,6H2,1H3
• InChI Key: KOBGHVWHICNPFH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=CC(=C1)[N+](=O)[O-]

Description

3-Nitrophenoxyacetic acid methyl ester is a useful research compound. Its molecular formula is C9H9NO5 and its molecular weight is 211.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Nitrophenoxyacetic acid methyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Nitrophenoxyacetic acid methyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

300 g of 3-nitrophenol are added to 800 ml of DMF. Then 240 g of sodium carbonate are added portionwise. Subsequently 270 g of chloroacetic acid methylester is added at 22° C. Then the mixture is stirred at 85° C. for six hours. After being cooled down to 25° C. it is given to 3 kg of water and 1 kg of ice. The resulting suspension is filtered off. The filter cake is washed with 300 g of water and dried in vacuum. Yield: 407 g.

Synthesis routes and methods II

Procedure details

Initially charge 50 g (359.4 mmol) of 3-nitrophenol and 175.67 g (539 mmol) of caesium carbonate in 1.0 liter of acetone and add 71.5 g (467.3 mmol) of bromoacetic acid methyl ester. Stir the mixture at 50° C. for 1 h and, after cooling, pour onto 7.5 liters of water. Stir the suspension for 30 min, then filter off with suction and wash the filter residue with water. Dry the solid in a drying cabinet at 50° C. and 100 mbar. 64.3 g (84.7% of theory) of the target compound are obtained.